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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of high-purity Disperse Red 91, a synthetic

anthraquinone dye. While traditionally used in the textile industry, its structural similarity to

known bioactive anthraquinone derivatives suggests potential applications in biomedical

research, particularly in drug development and cellular imaging. This document consolidates

available technical data on commercial suppliers, purity, and provides generalized experimental

contexts for its application in a research setting.

Commercial Suppliers and Physical Properties
High-purity Disperse Red 91 is available from a number of commercial suppliers catering to

the research and development sectors. While certificates of analysis with detailed purity data

are not consistently provided by all vendors, some suppliers indicate a purity level of 98% or

higher. Researchers are advised to request lot-specific certificates of analysis for quantitative

purity assessment.

Below is a summary of key physical and chemical properties for Disperse Red 91.
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Property Value Source

Chemical Name

1-amino-4-hydroxy-2-(6-

hydroxyhexyloxy)anthracene-

9,10-dione

N/A

C.I. Name Disperse Red 91 [1]

CAS Number 12236-10-1 [2]

Molecular Formula C₂₀H₂₁NO₅ [2][3]

Molecular Weight 355.38 g/mol [2][3]

Purity (claimed) ≥98% [4]

Appearance Red powder N/A

Solubility Insoluble in water [5]

Table 1: Physical and Chemical Properties of Disperse Red 91

Identified Commercial Suppliers:
MedchemExpress: Offers Disperse Red 91 for research use only.[3]

Alfa Chemistry: Lists Disperse Red 91 among its chemical offerings.[6]

Clinisciences: Provides Disperse Red 91 for research applications.[7]

ChemicalBook: Lists multiple suppliers, including Career Henan Chemical Co., which claims

a purity of ≥98%.[4]

World Dye Variety: Provides a list of various suppliers, primarily focused on the dye industry.

[1]

Enochdye: A supplier of various dyes, including Disperse Red 91.[8]

Tebubio: Offers Disperse Red 91 for research purposes.[9]
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The general manufacturing process for Disperse Red 91 involves the chemical modification of

1-aminoanthracene-9,10-dione. A common method described involves halogenation and

hydrolysis, followed by a condensation reaction with a glycol.[1] A more detailed, albeit

generalized, synthesis pathway can be outlined as follows:

Generalized Synthesis of Disperse Red 91

1-Aminoanthracene-9,10-dione Halogenation Hydrolysis Condensation with
1,6-Hexanediol

Purification
(e.g., Recrystallization,

Chromatography)

High-Purity
Disperse Red 91

Click to download full resolution via product page

A generalized workflow for the synthesis of Disperse Red 91.

Potential Research Applications and Experimental
Context
While specific research applications of Disperse Red 91 are not extensively documented, its

anthraquinone core is a well-studied pharmacophore in drug development. Anthraquinone

derivatives are known to possess a range of biological activities, including anticancer

properties.[10] The planar structure of the anthraquinone ring allows for intercalation into DNA,

which can disrupt DNA replication and transcription, leading to cytotoxic effects in cancer cells.

[11]

DNA Intercalation and Topoisomerase Inhibition
Pathway
Many anthraquinone-based anticancer agents function by intercalating with DNA and inhibiting

the activity of topoisomerase II, an enzyme crucial for DNA replication and repair.[11] This

leads to the stabilization of the DNA-topoisomerase complex, resulting in DNA strand breaks

and ultimately apoptosis.
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Potential Anticancer Mechanism of Anthraquinone Derivatives
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A potential signaling pathway for anthraquinone derivatives in cancer cells.

Cellular Imaging Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1616187?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The fluorescent properties of some anthraquinone derivatives make them suitable for use as

probes in cellular imaging.[12] These compounds can be designed to localize within specific

cellular compartments, such as the nucleus, allowing for visualization and tracking of cellular

processes.[13]

Generalized Experimental Protocols
The following are generalized protocols for experiments that could involve Disperse Red 91 or

similar anthraquinone derivatives, based on their potential biological activities.

In Vitro Cytotoxicity Assay
This protocol outlines a general method for assessing the cytotoxic effects of an anthraquinone

compound on a cancer cell line.
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Workflow for In Vitro Cytotoxicity Assay

Cancer Cell Line
(e.g., HeLa, MCF-7)
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A generalized experimental workflow for an in vitro cytotoxicity assay.
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Methodology:

Cell Culture: Culture a suitable cancer cell line (e.g., HeLa, MCF-7) in appropriate media and

conditions.

Cell Seeding: Seed the cells into 96-well plates at a predetermined density and allow them to

adhere overnight.

Compound Treatment: Prepare a stock solution of high-purity Disperse Red 91 in a suitable

solvent (e.g., DMSO). Perform serial dilutions to achieve a range of final concentrations for

treatment.

Incubation: Treat the cells with the different concentrations of Disperse Red 91 and incubate

for various time points (e.g., 24, 48, 72 hours).

Viability Assay: Add a cell viability reagent such as MTT or PrestoBlue to each well and

incubate according to the manufacturer's instructions.

Data Acquisition: Measure the absorbance or fluorescence using a plate reader.

Analysis: Calculate the percentage of cell viability relative to an untreated control and

determine the half-maximal inhibitory concentration (IC₅₀).

Cellular Staining and Fluorescence Microscopy
This protocol provides a general method for using a fluorescent anthraquinone derivative for

cellular imaging.

Methodology:

Cell Culture: Grow cells on glass coverslips in a petri dish.

Staining: Prepare a working solution of the fluorescent anthraquinone dye in a

physiologically compatible buffer. Incubate the cells with the staining solution for a specified

period.

Washing: Gently wash the cells with buffer to remove any unbound dye.
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Fixation (Optional): If required, fix the cells with a suitable fixative like paraformaldehyde.

Mounting: Mount the coverslips onto microscope slides.

Imaging: Visualize the stained cells using a fluorescence microscope with appropriate

excitation and emission filters.

Conclusion
Disperse Red 91, an anthraquinone-based dye, is commercially available from several

suppliers in high purity suitable for research purposes. While its primary application has been in

the textile industry, its core chemical structure is shared with a class of compounds with known

biological activities, including anticancer and fluorescent properties. This guide provides a

starting point for researchers interested in exploring the potential of Disperse Red 91 in drug

development and cellular imaging. It is recommended that researchers procure the compound

from a reputable supplier and obtain a detailed certificate of analysis to ensure the quality and

purity required for their specific applications. The provided generalized experimental protocols

and pathway diagrams offer a conceptual framework for initiating such investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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